Cas no 2230803-03-7 (1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride)
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride
- 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride
- 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-b]pyridin-3-amine;dihydrochloride
- starbld0046555
-
- Inchi: 1S/C6H10N4.2ClH/c7-6-5-4(9-10-6)2-1-3-8-5;;/h8H,1-3H2,(H3,7,9,10);2*1H
- InChI Key: HVNFCHCZKNWUSZ-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1C2C(N)=NNC=2CCC1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 127
- Topological Polar Surface Area: 66.7
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM444957-250mg |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95%+ | 250mg |
$722 | 2023-03-25 | |
| Chemenu | CM444957-500mg |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95%+ | 500mg |
$1121 | 2023-03-25 | |
| Chemenu | CM444957-1g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95%+ | 1g |
$1429 | 2023-03-25 | |
| Enamine | EN300-6474339-0.05g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 0.05g |
$306.0 | 2025-03-15 | |
| Enamine | EN300-6474339-0.1g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 0.1g |
$457.0 | 2025-03-15 | |
| Enamine | EN300-6474339-0.25g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 0.25g |
$650.0 | 2025-03-15 | |
| Enamine | EN300-6474339-0.5g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 0.5g |
$1025.0 | 2025-03-15 | |
| Enamine | EN300-6474339-1.0g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 1.0g |
$1315.0 | 2025-03-15 | |
| Enamine | EN300-6474339-2.5g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 2.5g |
$2576.0 | 2025-03-15 | |
| Enamine | EN300-6474339-5.0g |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride |
2230803-03-7 | 95.0% | 5.0g |
$3812.0 | 2025-03-15 |
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride
Comprehensive Overview of 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride (CAS No. 2230803-03-7)
1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride (CAS No. 2230803-03-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyrazolo[4,3-b]pyridine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery. The dihydrochloride salt form enhances its solubility, making it particularly valuable for experimental and formulation purposes.
In recent years, researchers have focused on the role of pyrazolo[4,3-b]pyridine derivatives in modulating biological pathways, particularly in the context of kinase inhibition and central nervous system (CNS) targeting. The 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine scaffold is of interest due to its ability to interact with various receptors and enzymes, offering potential applications in neurodegenerative diseases, mood disorders, and metabolic syndromes. Its dihydrochloride form further improves bioavailability, a critical factor in preclinical development.
The synthesis of CAS No. 2230803-03-7 involves multi-step organic reactions, often starting from readily available pyridine or pyrazole precursors. Key steps may include cyclization, amination, and salt formation, with careful optimization to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards. Researchers frequently search for "pyrazolo[4,3-b]pyridine synthesis" or "2230803-03-7 supplier" to source high-quality material for their studies.
One of the trending topics in the scientific community is the exploration of small-molecule modulators for undrugged targets. 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride has been investigated in this context, with preliminary studies suggesting its potential as a scaffold for designing novel kinase inhibitors. Kinases are a major focus in oncology and immunology, and the search for "kinase inhibitor candidates 2024" reflects this demand. The compound's ability to penetrate the blood-brain barrier also makes it a candidate for CNS drug development, aligning with the growing interest in "neuroprotective agents."
From a commercial perspective, CAS 2230803-03-7 is available through specialized chemical suppliers, often listed under categories like "pharmaceutical intermediates" or "research chemicals." Pricing and availability may vary based on purity (e.g., ≥98% by HPLC) and batch size. Researchers are advised to verify certificates of analysis (CoA) and ensure proper storage conditions (typically 2–8°C in a dry environment) to maintain stability. Queries such as "buy 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride" are common among procurement specialists.
In conclusion, 1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride represents a promising compound in medicinal chemistry, with applications spanning from kinase research to CNS therapeutics. Its CAS No. 2230803-03-7 serves as a unique identifier for researchers navigating databases or procurement platforms. As the demand for innovative drug scaffolds grows, this compound is likely to remain a subject of active investigation, particularly in areas addressing unmet medical needs.
2230803-03-7 (1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-3-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)